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Compound of Interest

Compound Name: MR837

Cat. No.: B6590847 Get Quote

Essential Safety and Handling Guide for MR837
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MR837 (CAS 1210906-48-1), a potent inhibitor of the NSD2-PWWP1 protein-protein

interaction.[1][2] Given its classification as a bioactive, potentially cytotoxic compound for anti-

cancer research, adherence to stringent safety protocols is mandatory to ensure personnel

safety and prevent environmental contamination.[2][3] This guide outlines the necessary

personal protective equipment (PPE), procedural controls, and disposal plans to be

implemented when working with this compound.

Compound Identification and Properties
MR837 is a small molecule designed to inhibit the histone-lysine N-methyltransferase NSD2,

making it a valuable tool in cancer research, particularly in studies related to multiple myeloma

and acute lymphoblastic leukemia.[2][4]
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Identifier Value

IUPAC Name
4-cyano-N-cyclopropyl-N-(2-thienylmethyl)-

benzamide

CAS Number 1210906-48-1[1]

Molecular Formula C₁₆H₁₄N₂OS[1]

Molecular Weight 282.4 g/mol [1]

Property Data

Appearance Solid

Purity ≥98%

Solubility DMSO: ≥10 mg/mL, Ethanol: ≥10 mg/mL[1]

Storage (Solid) Store at -20°C

Storage (Stock Solution) Store at -80°C

Personal Protective Equipment (PPE)
A risk assessment should always be conducted prior to handling MR837. However, the

following minimum PPE is required at all times. Due to the potent nature of this compound,

engineering controls such as a certified chemical fume hood or a biological safety cabinet

should be used, especially when handling the solid compound or preparing stock solutions.
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Protection Type Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of as hazardous

waste immediately after

handling the compound.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects eyes from splashes or

aerosolized powder.

Body Protection

A dedicated, buttoned lab coat

with elastic cuffs. A disposable

gown should be worn over the

lab coat when handling larger

quantities.

Prevents contamination of

personal clothing.

Respiratory Protection

An N95-rated respirator or

higher is recommended when

handling the solid powder

outside of a containment

system.

Minimizes the risk of inhaling

aerosolized particles of the

compound.

Experimental Protocols: Safe Handling and Disposal
Workflow
The following protocols provide a step-by-step guide for the safe handling of MR837 from

receipt to disposal.

Compound Receipt and Storage
Inspection: Upon receipt, inspect the external packaging for any signs of damage. If the

package is compromised, do not open it and consult with your institution's Environmental

Health and Safety (EHS) department.

Decontamination: Before bringing the primary container into the lab, wipe the exterior with a

suitable decontaminating solution (e.g., 70% ethanol).
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Storage: Store the solid compound in a clearly labeled, sealed container at -20°C in a

designated and restricted area. Stock solutions should be stored at -80°C.

Preparation of Stock Solutions
Engineering Controls: All work with solid MR837 must be conducted in a certified chemical

fume hood, glove box, or biological safety cabinet to prevent inhalation of the powder.

Weighing: Use a dedicated, calibrated analytical balance within the containment unit. Use

anti-static weighing dishes.

Solubilization: Add the desired solvent (e.g., DMSO) to the solid compound slowly and cap

the vial securely. Vortex or sonicate as needed to ensure complete dissolution.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Use in Experiments
Dilutions: Perform all dilutions of the stock solution within a chemical fume hood.

Handling: Always wear the prescribed PPE when handling any solutions containing MR837.

Transport: When moving solutions containing MR837, use a secondary container to prevent

spills.

Spill Management
Evacuation: In case of a significant spill, evacuate the immediate area and alert others.

Containment: For small spills, contain the spill using absorbent pads. Do not attempt to clean

up a large spill without proper training and equipment.

Decontamination: Decontaminate the spill area according to your institution's EHS guidelines

for cytotoxic compounds.

Waste Disposal: All materials used for spill cleanup must be disposed of as hazardous

cytotoxic waste.
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Disposal Plan
All waste contaminated with MR837 must be treated as hazardous cytotoxic waste and

segregated from regular laboratory waste.

Solid Waste: This includes contaminated gloves, disposable gowns, weighing paper, and

pipette tips. Dispose of this waste in a designated, sealed, and clearly labeled cytotoxic

waste container.

Liquid Waste: Unused or expired solutions containing MR837 should be collected in a

sealed, labeled hazardous waste container. Do not pour any amount down the drain.

Sharps Waste: Needles, syringes, or any other contaminated sharps must be disposed of in

a designated sharps container for cytotoxic waste.

Decontamination of Glassware: Reusable glassware should be decontaminated by soaking

in a suitable inactivating solution (consult your EHS department for recommended solutions)

before standard washing.

Workflow and Logical Relationships
The following diagram illustrates the key stages and decision points in the safe handling of

MR837.
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Caption: Workflow for the safe handling of MR837 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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